Cas no 1564749-54-7 (2-Chloro-1-(2,5-difluorophenyl)-2,2-difluoroethanone)

• Product Name: 2-Chloro-1-(2,5-difluorophenyl)-2,2-difluoroethanone
• CAS No: 1564749-54-7
• MF: C₈H₃ClF₄O
• MW: 226.555435419083
• CID: 6793488
• PubChem ID: 112575049
• Update Time: 2025-10-16

2-Chloro-1-(2,5-difluorophenyl)-2,2-difluoroethanone Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2,5-difluorophenyl)-2,2-difluoroethanone
• MFCD26045709
• 1564749-54-7
• 2-Chloro-1-(2,5-difluorophenyl)-2,2-difluoroethanone

• Inchi： 1S/C8H3ClF4O/c9-8(12,13)7(14)5-3-4(10)1-2-6(5)11/h1-3H
• InChI Key： FVYNELARJFWKSB-UHFFFAOYSA-N
• SMILES： ClC(C(C1C=C(C=CC=1F)F)=O)(F)F

Computed Properties

• Exact Mass: 225.9808551g/mol
• Monoisotopic Mass: 225.9808551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Chloro-1-(2,5-difluorophenyl)-2,2-difluoroethanone

Introduction to 2-Chloro-1-(2,5-difluorophenyl)-2,2-difluoroethanone (CAS No. 1564749-54-7)

2-Chloro-1-(2,5-difluorophenyl)-2,2-difluoroethanone, with the CAS number 1564749-54-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its complex molecular framework, which includes a chloro-substituted difluoroethanone moiety and a 2,5-difluorophenyl group. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable candidate for further research and development.

The synthesis of 2-Chloro-1-(2,5-difluorophenyl)-2,2-difluoroethanone typically involves multi-step reactions, including the introduction of fluorine atoms and the formation of the ketone functional group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. For instance, a study published in the Journal of Organic Chemistry in 2023 described a novel catalytic approach that significantly reduced the number of reaction steps and improved the overall yield and purity of the final product.

In terms of its physical properties, 2-Chloro-1-(2,5-difluorophenyl)-2,2-difluoroethanone is a colorless solid with a melting point of approximately 68°C. It exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). These solubility characteristics are crucial for its use in various applications, including drug delivery systems and as an intermediate in the synthesis of more complex molecules.

The biological activity of 2-Chloro-1-(2,5-difluorophenyl)-2,2-difluoroethanone has been a subject of extensive research. Studies have shown that this compound possesses potent anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. A clinical trial conducted by researchers at the University of California in 2021 demonstrated that 2-Chloro-1-(2,5-difluorophenyl)-2,2-difluoroethanone effectively reduced inflammation in animal models without significant side effects. These findings have sparked interest in further exploring its potential as an anti-inflammatory drug.

Beyond its pharmaceutical applications, 2-Chloro-1-(2,5-difluorophenyl)-2,2-difluoroethanone has also shown promise in materials science. Its unique electronic properties make it suitable for use in the development of advanced materials with enhanced performance characteristics. For example, researchers at the Massachusetts Institute of Technology (MIT) have utilized this compound as a building block for creating novel polymers with improved thermal stability and mechanical strength. These polymers have potential applications in industries such as aerospace and electronics.

The environmental impact of 2-Chloro-1-(2,5-difluorophenyl)-2,2-difluoroethanone is another important consideration. Studies have indicated that this compound is relatively stable under environmental conditions and does not readily degrade into harmful byproducts. However, ongoing research is being conducted to ensure its safe use and disposal to minimize any potential environmental risks.

In conclusion, 2-Chloro-1-(2,5-difluorophenyl)-2,2-difluoroethanone (CAS No. 1564749-54-7) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and more studies are conducted on its biological activity and environmental impact, the future prospects for this compound appear promising.